molecular formula C11H10BrN3 B13281542 3-bromo-N-(pyrimidin-5-ylmethyl)aniline

3-bromo-N-(pyrimidin-5-ylmethyl)aniline

Cat. No.: B13281542
M. Wt: 264.12 g/mol
InChI Key: ZEKIFBNMEMSVSM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromo-N-(pyrimidin-5-ylmethyl)aniline is a brominated aniline derivative featuring a pyrimidinylmethyl substituent on the amine group. Bromoaniline derivatives are pivotal in organic synthesis, agrochemicals, and pharmaceuticals due to the bromine atom’s role as a versatile functional group for cross-coupling reactions and its electronic effects on aromatic systems .

Properties

Molecular Formula

C11H10BrN3

Molecular Weight

264.12 g/mol

IUPAC Name

3-bromo-N-(pyrimidin-5-ylmethyl)aniline

InChI

InChI=1S/C11H10BrN3/c12-10-2-1-3-11(4-10)15-7-9-5-13-8-14-6-9/h1-6,8,15H,7H2

InChI Key

ZEKIFBNMEMSVSM-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)Br)NCC2=CN=CN=C2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-bromo-N-(pyrimidin-5-ylmethyl)aniline typically involves the reaction of 3-bromoaniline with pyrimidine-5-carbaldehyde. The reaction is carried out in the presence of a suitable catalyst and solvent. For example, a common method involves refluxing 3-bromoaniline and pyrimidine-5-carbaldehyde in toluene with p-toluenesulfonic acid as a catalyst .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions, and ensuring the purity and yield of the final product through various purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

3-Bromo-N-(pyrimidin-5-ylmethyl)aniline can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

3-Bromo-N-(pyrimidin-5-ylmethyl)aniline has several applications in scientific research:

Mechanism of Action

The mechanism of action of 3-bromo-N-(pyrimidin-5-ylmethyl)aniline depends on its specific application. In medicinal chemistry, it may act by binding to specific molecular targets, such as enzymes or receptors, thereby modulating their activity. The exact pathways and molecular interactions involved can vary based on the target and the context of its use .

Comparison with Similar Compounds

Table 1: Comparison of 3-Bromo-N-(pyrimidin-5-ylmethyl)aniline with Analogs

Compound Name Substituent Molecular Formula Molecular Weight (g/mol) Key Properties/Applications References
3-Bromo-N-(pyrimidin-5-ylmethyl)aniline Pyrimidin-5-ylmethyl C₁₁H₁₀BrN₃ ~264.12 (calculated) Potential agrochemical/pharmaceutical use (inferred)
3-Chloro-N-(pyrimidin-5-ylmethyl)aniline Pyrimidin-5-ylmethyl C₁₁H₁₀ClN₃ 219.67 Discontinued; ≥95% purity
3-Bromo-N-(2-methyl-1-phenylallyl)aniline (8b) 2-Methyl-1-phenylallyl C₁₆H₁₆BrN 302.21 83% yield, >99% purity; used in hydroaminoalkylation
(S)-3-Bromo-N-(1-phenylethyl)-aniline 1-Phenylethyl C₁₄H₁₄BrN 276.18 Chiral intermediate; synthetic utility
Chlorantraniliprole Complex pyrazole-pyridine C₁₈H₁₄BrCl₂N₅O₂ 483.15 Insecticide; targets ryanodine receptors

Key Observations :

  • Halogen Effects : Bromine’s larger atomic radius and polarizability enhance electrophilic substitution reactivity compared to chlorine, making bromoanilines more reactive in cross-coupling reactions (e.g., Suzuki or Heck couplings) .
  • Substituent Influence : The pyrimidin-5-ylmethyl group may improve solubility or binding affinity in biological systems compared to bulkier groups like 2-methyl-1-phenylallyl .
  • Chirality : (S)-3-Bromo-N-(1-phenylethyl)-aniline demonstrates the role of stereochemistry in modulating biological activity or synthetic pathways .

Physicochemical and Functional Properties

  • Thermal Properties : Data gaps exist for the target compound, but Chlorantraniliprole’s commercial success implies bromoaniline derivatives can achieve sufficient stability for field applications .

Biological Activity

3-bromo-N-(pyrimidin-5-ylmethyl)aniline is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. The presence of both bromine and pyrimidine moieties in its structure suggests diverse interactions with biological targets, making it a candidate for various therapeutic applications.

Chemical Structure and Properties

The molecular formula of 3-bromo-N-(pyrimidin-5-ylmethyl)aniline is C11H10BrN3, with a molecular weight of 277.13 g/mol. The compound features a bromine atom attached to an aniline structure, along with a pyrimidine ring that may enhance its biological activity.

PropertyValue
Molecular FormulaC11H10BrN3
Molecular Weight277.13 g/mol
IUPAC Name3-bromo-N-(pyrimidin-5-ylmethyl)aniline
AppearanceWhite to light yellow solid

The biological activity of 3-bromo-N-(pyrimidin-5-ylmethyl)aniline is hypothesized to involve several mechanisms:

  • Enzyme Inhibition : The compound may act as an inhibitor for various enzymes, potentially influencing metabolic pathways.
  • Receptor Interaction : It could interact with specific receptors, modulating signaling pathways involved in disease processes.
  • Antioxidant Activity : The pyrimidine component may contribute to radical scavenging properties, providing protective effects against oxidative stress.

Anticancer Activity

Recent studies have evaluated the anticancer potential of compounds similar to 3-bromo-N-(pyrimidin-5-ylmethyl)aniline. For instance, derivatives containing pyrimidine rings have shown significant antiproliferative effects against various cancer cell lines. In one study, compounds exhibited IC50 values ranging from 0.67 µM to 1.95 µM against prostate and colon cancer cell lines, indicating potent activity .

Antimicrobial Properties

The antimicrobial efficacy of related compounds has also been explored. Certain aniline derivatives have demonstrated activity against bacterial strains, suggesting that the bromine substituent may enhance membrane permeability or disrupt cellular processes .

Case Studies

  • Case Study on Anticancer Activity : A derivative structurally similar to 3-bromo-N-(pyrimidin-5-ylmethyl)aniline was tested against the MDA-MB-468 breast cancer cell line, showing over 80% inhibition at concentrations below 10 µM. This indicates a promising avenue for further exploration in developing anticancer therapies .
  • Antioxidant Evaluation : Research conducted on pyrimidine-containing compounds revealed their ability to scavenge free radicals effectively. The DPPH assay indicated a significant reduction in radical concentration, supporting their role as potential antioxidant agents .

Q & A

Q. How do researchers address discrepancies in reported reaction yields when scaling up synthesis protocols?

  • Methodological Answer : Scaling discrepancies often arise from heat/mass transfer limitations. Use segmented flow reactors for improved mixing in exothermic steps. Compare batch vs. continuous-flow setups, and apply QbD (Quality by Design) principles to identify critical process parameters (CPPs). Statistical tools like ANOVA isolate variables (e.g., stirring speed, solvent volume) affecting yield .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.